Cas no 19333-30-3 (Acetamide-1-14C,2-iodo- (8CI,9CI))
19333-30-3 structure
Product Name:Acetamide-1-14C,2-iodo- (8CI,9CI)
CAS No:19333-30-3
MF:C2H4INO
MW:186.956274032593
CID:138856
PubChem ID:56846174
Update Time:2025-04-19
Acetamide-1-14C,2-iodo- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide-1-14C,2-iodo- (8CI,9CI)
- IODOACETAMIDE, [1-14C]
- [1-(14)C]palmitic acid
- [1-14C]acetonitrile
- [1-14C]acetyl bromide
- [1-14C]Acetylbromid
- [1-14C]benzyl alcohol
- [1-14C]iodoacetamide
- [1-14C]palmitic acid
- [14C]-Lauric acid
- [14C]-Palmitic acid
- [1-C14]lauric acid
- [7-14C]benzyl alcohol
- < 1-14C> -Acetonitril
- < 1-14C> iodoacetamide
- 1-C14-Acetylbromid
- AC1Q2W1N
- benzyl ((14)CH2) alcohol
- Palmitic-(carboxy-14C) acid
- phenyl-[14C]methanol
- U-(14C)Palmitic acid
- IODO[1-14C]ACETAMIDE
- 19333-30-3
- AKOS015910267
- Iodoacetamide,[1-14c]
-
- Inchi: 1S/C2H4INO/c3-1-2(4)5/h1H2,(H2,4,5)/i2+2
- InChI Key: PGLTVOMIXTUURA-HQMMCQRPSA-N
- SMILES: IC[14C](N)=O
Computed Properties
- Exact Mass: 186.937
- Monoisotopic Mass: 186.937
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 44.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 43.1A^2
Acetamide-1-14C,2-iodo- (8CI,9CI) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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